4-Hydroxy-5-methyl-3-furanone
4-Hydroxy-5-methyl-3-furanone
4-Hydroxy-5-methyl-3-furanone is the key flavor component of beef broth and shoyu (soy sauce).
Norfuraneol, also known as 4hm-furanone, belongs to the class of organic compounds known as furanones. Furanones are compounds containing a furan ring bearing a ketone group. Norfuraneol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, norfuraneol is primarily located in the cytoplasm. Norfuraneol can be biosynthesized from 5-methyl-2, 3-dihydrofuran. Norfuraneol is a sweet, bready, and candy tasting compound that can be found in fruits. This makes norfuraneol a potential biomarker for the consumption of this food product.
4-hydroxy-5-methyl-3-furanone is a member of the class of furans that is 5-methyl-2,3-dihydrofuran with a hydroxy group at position 4 and a keto group at position 3. It has a role as a metabolite. It is a member of furans, an enol and a cyclic ketone. It derives from a 5-methyl-2,3-dihydrofuran.
Norfuraneol, also known as 4hm-furanone, belongs to the class of organic compounds known as furanones. Furanones are compounds containing a furan ring bearing a ketone group. Norfuraneol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, norfuraneol is primarily located in the cytoplasm. Norfuraneol can be biosynthesized from 5-methyl-2, 3-dihydrofuran. Norfuraneol is a sweet, bready, and candy tasting compound that can be found in fruits. This makes norfuraneol a potential biomarker for the consumption of this food product.
4-hydroxy-5-methyl-3-furanone is a member of the class of furans that is 5-methyl-2,3-dihydrofuran with a hydroxy group at position 4 and a keto group at position 3. It has a role as a metabolite. It is a member of furans, an enol and a cyclic ketone. It derives from a 5-methyl-2,3-dihydrofuran.
Brand Name:
Vulcanchem
CAS No.:
19322-27-1
VCID:
VC21009904
InChI:
InChI=1S/C5H6O3/c1-3-5(7)4(6)2-8-3/h7H,2H2,1H3
SMILES:
CC1=C(C(=O)CO1)O
Molecular Formula:
C5H6O3
Molecular Weight:
114.1 g/mol
4-Hydroxy-5-methyl-3-furanone
CAS No.: 19322-27-1
Cat. No.: VC21009904
Molecular Formula: C5H6O3
Molecular Weight: 114.1 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Hydroxy-5-methyl-3-furanone is the key flavor component of beef broth and shoyu (soy sauce). Norfuraneol, also known as 4hm-furanone, belongs to the class of organic compounds known as furanones. Furanones are compounds containing a furan ring bearing a ketone group. Norfuraneol exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, norfuraneol is primarily located in the cytoplasm. Norfuraneol can be biosynthesized from 5-methyl-2, 3-dihydrofuran. Norfuraneol is a sweet, bready, and candy tasting compound that can be found in fruits. This makes norfuraneol a potential biomarker for the consumption of this food product. 4-hydroxy-5-methyl-3-furanone is a member of the class of furans that is 5-methyl-2,3-dihydrofuran with a hydroxy group at position 4 and a keto group at position 3. It has a role as a metabolite. It is a member of furans, an enol and a cyclic ketone. It derives from a 5-methyl-2,3-dihydrofuran. |
|---|---|
| CAS No. | 19322-27-1 |
| Molecular Formula | C5H6O3 |
| Molecular Weight | 114.1 g/mol |
| IUPAC Name | 4-hydroxy-5-methylfuran-3-one |
| Standard InChI | InChI=1S/C5H6O3/c1-3-5(7)4(6)2-8-3/h7H,2H2,1H3 |
| Standard InChI Key | DLVYTANECMRFGX-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)CO1)O |
| Canonical SMILES | CC1=C(C(=O)CO1)O |
| Melting Point | Mp 126.6-127.5 ° (dec.) 126.6-127.5°C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator